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Cat. No.: B111137
Get Quote
. J

Executive Summary: The "Safinamide" Motif

2-Benzyloxy-5-fluorobenzyl amine (CAS: 1096895-23-6) is not merely a building block; it is a
pharmacophore scaffold critical to the development of CNS-active agents, specifically MAO-B
inhibitors like Safinamide and Ralfinamide. In drug discovery, this moiety provides the
"fluorobenzylamino” tail that fits into the hydrophobic pocket of monoamine oxidase enzymes,
modulating selectivity and metabolic stability.

This guide moves beyond standard SDS data, integrating field-proven handling protocols for
fluorinated benzyl amines. These compounds are deceptive: while they appear stable, they are
avid nucleophiles that rapidly sequester atmospheric COz to form carbamates, compromising
yield and purity in sensitive reductive aminations.

Part 1: Chemical Identity & Physical Properties[1][2]

Field Insight: While often supplied as a viscous oil or low-melting solid, the physical state is
highly dependent on purity. High-purity fractions (>98%) tend to crystallize. Always verify the
Certificate of Analysis (CoA) for the specific lot's state.
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Property Data Note

) 2-Benzyloxy-5-fluorobenzyl
Chemical Name

amine
CAS Number 1096895-23-6
Molecular Formula C14H14FNO
Molecular Weight 231.27 g/mol
Appearance Viscous liquid or waxy solid Colorless to pale yellow
Solubility DCM, MeOH, DMSO, EtOAc Limited water solubility
pKa (Calc.) ~8.9-93 Typical for benzylamines
Storage 2-8°C, under Argon/Nitrogen Hygroscopic / Air Sensitive

Part 2: Hazard Identification (GHS) & Mechanistic
Risks

Core Hazard: The primary risk is chemical burns. Like most benzylamines, this compound is a
base capable of saponifying fatty tissues upon contact, leading to deep, penetrating burns that
may not be immediately painful.

GHS Classification

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).
e Serious Eye Damage: Category 1 (Irreversible damage).
o Acute Toxicity (Oral/Dermal): Category 4 (Harmful).

Specific "Fluorine" Risk

While the fluorine atom is bound to the aromatic ring (C-F bond), thermal decomposition (e.g.,
in a fire) can release Hydrogen Fluoride (HF) gas. Standard organic fire protocols must be
augmented with HF-specific awareness.
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Part 3: Strategic Handling Protocols
The "Carbonate Trap" (Field Experience)

Primary amines like 2-Benzyloxy-5-fluorobenzyl amine react with atmospheric COz2 to form
solid carbamate salts (white crusts).

o Observation: If your clear oil turns cloudy upon standing in air, it has likely formed a
carbonate salt.

» Prevention: Always dispense under an inert atmosphere (Nitrogen or Argon).

o Recovery: If carbonate formation is suspected, dissolve in DCM and wash with 1M NaOH to
regenerate the free amine before use.

Engineering Controls & PPE[1]

» Ventilation: All handling must occur in a certified chemical fume hood.

e Glove Protocol: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged immersion
or cleanup, use Laminate film (Silver Shield) gloves.

» Eye Protection: Chemical splash goggles + Face shield. Safety glasses are insufficient for
Category 1B corrosives.

Emergency Response Decision Matrix

The following Graphviz diagram outlines the critical decision path for spills and exposure,
specifically tailored for corrosive amines.
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Caption: Decision matrix for immediate response to corrosive amine exposure or spills.

Part 4: Synthesis & Application Context[2][5][6]
The Reductive Amination Pathway
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In medicinal chemistry, this amine is typically generated or used via reductive amination. The
presence of the benzyloxy group requires careful selection of reducing agents to avoid
debenzylation (cleaving the protecting group).

Field Tip: Avoid catalytic hydrogenation (H2/Pd-C) if you wish to retain the benzyloxy group, as
this condition often cleaves O-benzyl ethers. Use Sodium Triacetoxyborohydride (STAB) or
Sodium Borohydride (NaBHa) for chemoselectivity.
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Caption: Chemoselective synthesis pathway avoiding hydrogenolytic cleavage of the benzyloxy
group.

Application in Drug Development

This specific amine structure is a pharmacophore analog for Safinamide (Xadago), a reversible
MAO-B inhibitor used in Parkinson's disease.

e Mechanism: The fluorobenzyl ring occupies the entrance cavity of the MAO-B active site,
while the benzyloxy group extends into the substrate cavity, providing high affinity and
selectivity over MAO-A [1].

o Optimization: Researchers often vary the position of the fluorine (5-fluoro vs 3-fluoro) to tune
metabolic stability against CYP450 oxidation.

Part 5: Storage & Stability

o Shelf Life: 12—-18 months if stored correctly.

» Conditions: Store at 2—8°C in a tightly sealed container.
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 Incompatibility:

(¢]

Strong Oxidizers: Risk of fire.

[¢]

Acids: Exothermic reaction forming salts.

[¢]

Acid Chlorides/Anhydrides: Rapid acylation (violent).

[e]

Air/COz: Formation of carbamates (see Section 3.1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b111137/docs#technical-safety-handling-guide-2-
benzyloxy-5-fluorobenzyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b111137/docs#technical-safety-handling-guide-2-benzyloxy-5-fluorobenzyl-amine
https://www.benchchem.com/product/b111137/docs#technical-safety-handling-guide-2-benzyloxy-5-fluorobenzyl-amine
https://www.benchchem.com/product/b111137?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

